Cas no 2227905-57-7 (rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227905-57-7
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5975196
• PubChem ID: 165675369
• Update Time: 2025-05-20

rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1795530
• rac-[(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227905-57-7

• Inchi： 1S/C12H15F2N/c1-12(2)8(6-15)10(12)7-4-3-5-9(13)11(7)14/h3-5,8,10H,6,15H2,1-2H3/t8-,10-/m0/s1
• InChI Key： MWAUDQQSPSJOFF-WPRPVWTQSA-N
• SMILES： FC1C(=CC=CC=1[C@H]1[C@H](CN)C1(C)C)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227905-57-7)

The compound rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227905-57-7) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl moiety and the dimethylcyclopropyl scaffold, make it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug development.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of 2,3-difluorophenyl in rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine aligns with this trend, as fluorine atoms often improve lipophilicity and membrane permeability. This compound is also being explored for its potential role in central nervous system (CNS) drug design, a field where cyclopropylamine derivatives have shown promise as neuromodulators.

Synthetic routes to rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine often involve asymmetric catalysis, a cutting-edge area in organic chemistry. The dimethylcyclopropane ring formation typically employs transition metal-catalyzed cyclopropanation, a method frequently discussed in AI-driven retrosynthesis tools. This connection to computational chemistry makes the compound particularly relevant to researchers leveraging machine learning for molecular design.

From a regulatory perspective, CAS No. 2227905-57-7 has attracted attention in patent literature, with several applications covering its synthetic methods and potential uses. The pharmaceutical industry is particularly interested in its enantiomeric purity, as the (1R,3R) configuration may exhibit distinct biological activity. This aligns with current FDA guidelines emphasizing the importance of stereochemistry in drug approval processes.

Environmental considerations surrounding fluorinated compounds have also brought rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine into focus. While not classified as hazardous, its biodegradation pathways are being studied to address broader concerns about persistent organic pollutants. These studies often employ advanced mass spectrometry techniques, another area of significant research interest.

The compound's potential in precision medicine applications is another growing area of investigation. Its structural features suggest possible utility in personalized therapeutics, particularly for conditions where receptor subtype selectivity is crucial. This connects to popular searches about tailored drug therapies and next-generation pharmaceuticals.

Analytical characterization of rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine typically involves chiral HPLC and NMR spectroscopy, techniques that dominate discussions in analytical chemistry forums. The compound's spectral fingerprints are valuable references for researchers developing automated structure elucidation algorithms, a hot topic in cheminformatics.

In material science applications, the cyclopropylamine core of this compound has shown interesting properties when incorporated into polymeric matrices. This has led to investigations into its potential use in specialty coatings and advanced materials, connecting it to searches about smart materials design.

The commercial availability of rac-(1R,3R)-3-(2,3-difluorophenyl)-2,2-dimethylcyclopropylmethanamine through specialty chemical suppliers has made it accessible for broader research. Its structure-activity relationship (SAR) studies are frequently cited in medicinal chemistry publications, particularly those focusing on small molecule drug discovery.

Future research directions for CAS No. 2227905-57-7 likely include deeper investigations into its pharmacokinetic properties and potential prodrug derivatives. These areas align with current pharmaceutical industry priorities and frequent search queries about drug optimization strategies and ADME profiling.